Ethyl 4-[4-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-ylcarbamoyl)phenyl]sulfonylpiperazine-1-carboxylate

• IUPAC Name: ethyl 4-[4-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-ylcarbamoyl)phenyl]sulfonylpiperazine-1-carboxylate
• InChI: InChI=1S/C25H26N4O5S2/c1-2-34-25(31)28-13-15-29(16-14-28)36(32,33)19-10-7-18(8-11-19)23(30)27-24-26-22-20-6-4-3-5-17(20)9-12-21(22)35-24/h3-8,10-11H,2,9,12-16H2,1H3,(H,26,27,30)
• InChI Key: CWJOUNDYJLVGQO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)CCC5=CC=CC=C54
• Molecular Formula: C25H26N4O5S2
• Molecular Weight: 526.6 g/mol

Description

Ethyl 4-[4-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-ylcarbamoyl)phenyl]sulfonylpiperazine-1-carboxylate is a useful research compound. Its molecular formula is C25H26N4O5S2 and its molecular weight is 526.63. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-[4-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-ylcarbamoyl)phenyl]sulfonylpiperazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-[4-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-ylcarbamoyl)phenyl]sulfonylpiperazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Studies

This compound is part of a broader category of chemicals that have been synthesized for various biological studies. For example, Patel and Agravat (2007) described the synthesis and microbial studies of new pyridine derivatives, including structures similar to the compound , demonstrating their antimicrobial and antifungal activities (Patel & Agravat, 2007). Similarly, Patel, Agravat, and Shaikh (2011) explored the antimicrobial activity of new pyridine derivatives, indicating a focus on developing compounds with potential therapeutic uses (Patel, Agravat, & Shaikh, 2011).

Antimicrobial and Antifungal Properties

The antimicrobial and antifungal properties of compounds within this chemical family have been a significant area of research. Studies have shown variable and modest activity against investigated strains of bacteria and fungi, highlighting the potential of these compounds in treating microbial infections (Patel, Agravat, & Shaikh, 2011).

Potential Anticancer Activity

Research into the potential anticancer activities of similar compounds has also been conducted. For instance, Gurdal et al. (2013) investigated the cytotoxic activities of some novel benzhydrylpiperazine derivatives against various cancer cell lines, suggesting that derivatives within this chemical family could have promising anticancer properties (Gurdal, Yarim, Durmaz, & Cetin-Atalay, 2013).

Heterocyclic Compound Synthesis

The synthesis of heterocyclic compounds containing a sulfonamido moiety, aiming for antibacterial applications, represents another significant area of research. Azab, Youssef, and El-Bordany (2013) described the synthesis of novel heterocyclic compounds containing a sulfonamido moiety with high antibacterial activities, underscoring the versatility and potential of these compounds in medicinal chemistry (Azab, Youssef, & El-Bordany, 2013).

Mechanism of Action

Target of Action

It’s known that thiazole derivatives, which this compound is a part of, have a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant . The specific targets can vary greatly depending on the substituents on the thiazole ring .

Mode of Action

For instance, the molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug–target protein interaction .

Biochemical Pathways

For example, some thiazole derivatives have been shown to inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid .

Pharmacokinetics

The pharmacokinetic properties of thiazole derivatives can be influenced by the substituents on the thiazole ring .

Result of Action

Thiazole derivatives have been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, ulcerogenic, and lipid peroxidation activities .

Action Environment

It’s known that the therapeutic outcome of substituted thiazole derivatives can be affected by the huckel charge distribution on thiazole ring atoms, as well as substituents on different positions .